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Compound of Interest

Compound Name: TC-N 1752

Cat. No.: B560299

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a detailed protocol for the preparation, storage, and handling
of stock solutions of TC-N 1752, a potent and selective voltage-gated sodium channel (NaV1.7)
inhibitor, using dimethyl sulfoxide (DMSOQO) as the solvent. Adherence to these guidelines is
crucial for ensuring the stability, and consistent performance of TC-N 1752 in various
experimental settings. The provided protocols and data are intended for research use only.

Introduction

TC-N 1752 is a selective inhibitor of the voltage-gated sodium channel NaVv1.7, with an IC50
value of 0.17 pM.[1][2][3] It demonstrates analgesic efficacy in pain models by blocking the
initiation and propagation of action potentials in nociceptive neurons.[1][4] Accurate preparation
of stock solutions is the first critical step for reliable in-vitro and in-vivo studies. DMSO is the
recommended solvent for TC-N 1752 due to its high solubilizing capacity for this compound.[1]

[2]14]

Chemical and Physical Properties

A summary of the key chemical and physical properties of TC-N 1752 is presented in the table
below.
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Property Value Reference

N-[2-Methyl-3-[[4-[4-[[4-

trifluoromethoxy)phenyllmetho
Chemical Name ( o & y]. _ [5]

xy]-1-piperidinyl]-1,3,5-triazin-

2-yllamino]phenyl]lacetamide

Molecular Formula C25H27F3Ne60Os3 [1][4]
Molecular Weight 516.52 g/mol [1112][3]
CAS Number 1211866-85-1 [11[4]
Appearance White to off-white solid [4]
Purity >98% [1112]

Up to 100 mM[1][2] or 125

Solubility in DMSO
mg/mL[3][4]

Preparation of TC-N 1752 Stock Solutions
Materials

TC-N 1752 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or light-protecting microcentrifuge tubes or vials
Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended for higher concentrations)[3][4]

Pipettes and sterile filter tips

Experimental Protocol
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Safety Precautions: When handling TC-N 1752 and DMSQO, it is essential to wear appropriate
personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. All
procedures should be performed in a well-ventilated area or a chemical fume hood.

Step 1: Equilibrate Reagents Allow the TC-N 1752 powder and DMSO to equilibrate to room
temperature before use. This is particularly important for DMSO, which can absorb atmospheric
moisture when cold.

Step 2: Weighing TC-N 1752 Accurately weigh the desired amount of TC-N 1752 powder using
a calibrated analytical balance. Perform this step in a chemical fume hood.

Step 3: Dissolving in DMSO Add the appropriate volume of DMSO to the vial containing the
TC-N 1752 powder to achieve the desired stock concentration. For ease of use, common stock
concentrations are 10 mM, 20 mM, or 50 mM. Use the following formula to calculate the
required volume of DMSO:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

The table below provides quick reference volumes for preparing common stock solutions.

Desired Stock

Concentration Mass of TC-N 1752 Volume of DMSO to Add
1 mM 1mg 1.936 mL
5 mM 1mg 0.387 mL
10 mM 1mg 0.194 mL
10mM 5mg 0.968 mL
10 mM 10 mg 1.936 mL

Step 4: Ensuring Complete Dissolution Vortex the solution thoroughly until the TC-N 1752 is
completely dissolved. For higher concentrations, sonication in a water bath for 10-15 minutes
may be necessary to ensure complete dissolution.[3][4] Visually inspect the solution to confirm
the absence of any particulate matter.
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Step 5: Aliquoting and Storage To avoid repeated freeze-thaw cycles which can degrade the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile, amber or light-protecting tubes.[4][6]

Storage and Stability

The stability of TC-N 1752 in DMSO is critical for reproducible experimental results. The
following storage conditions are recommended:

Storage Condition Duration
-20°C Up to 1 month
-80°C Up to 6 months

It is advised to use freshly prepared solutions whenever possible.[2] If a solution has been
stored for an extended period, its efficacy should be re-verified.

Experimental Workflow and Signaling Pathway
Workflow for Stock Solution Preparation
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Workflow for Preparing TC-N 1752 Stock Solution
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Caption: Workflow for the preparation of TC-N 1752 stock solutions in DMSO.
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Signaling Pathway of TC-N 1752

TC-N 1752 functions by inhibiting the voltage-gated sodium channel NaV1.7. These channels
are crucial for the generation and propagation of action potentials in excitable cells, such as
neurons. By blocking these channels, TC-N 1752 prevents the influx of sodium ions that is
necessary for membrane depolarization, thereby inhibiting neuronal firing and downstream
signaling associated with pain perception.

Mechanism of Action of TC-N 1752
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Caption: Inhibition of NaV1.7 signaling pathway by TC-N 1752.

Conclusion

The protocols outlined in these application notes provide a comprehensive guide for the
preparation and handling of TC-N 1752 stock solutions in DMSO. Following these standardized
procedures will ensure the integrity of the compound and the reproducibility of experimental
results. For specific experimental applications, further dilution of the stock solution in aqueous
buffers or cell culture media is necessary, ensuring the final DMSO concentration is hon-toxic
to the cells (typically <0.5%).[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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